4-Bromothiazole-5-carbaldehyde
Overview
Description
4-Bromothiazole-5-carbaldehyde, also known as 4-bromo-1,3-thiazole-5-carbaldehyde, is a chemical compound with the molecular formula C4H2BrNOS . It appears as a yellow solid .
Molecular Structure Analysis
The molecular structure of 4-Bromothiazole-5-carbaldehyde consists of a thiazole ring, which is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. One of the carbon atoms is attached to a bromine atom (bromo-), and another is attached to a formyl group (-carbaldehyde), which consists of a carbon atom double-bonded to an oxygen atom and single-bonded to a hydrogen atom .Physical And Chemical Properties Analysis
4-Bromothiazole-5-carbaldehyde has a molecular weight of 193.04 . It has a density of 1.9±0.1 g/cm3, a boiling point of 279.1±20.0 °C at 760 mmHg, and a flash point of 122.6±21.8 °C . The compound has a molar refractivity of 37.2±0.3 cm3, and its polar surface area is 58 Å2 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
"4-Bromothiazole-5-carbaldehyde" is a key intermediate in the synthesis of novel heterocyclic systems. Its reactivity and utility in forming complex molecules with potential pharmacological activities are noteworthy. For instance, it plays a crucial role in synthesizing thiazole peptide fragments, demonstrating its importance in constructing biologically active compounds, including antibiotics (Delgado, Heckmann, Müller, & Bach, 2006). Additionally, its utility extends to the preparation of highly functionalized 5-bromo-2-aminothiazoles, indicating its significance in developing potential endocannabinoid hydrolase MAGL inhibitors (Prévost, Kozlova, Saadi, Yildiz, Modaffari, Lambert, Pochet, Wouters, Dolušić, & Frédérick, 2018).
Material Sciences and Photophysical Studies
In the field of material sciences, "4-Bromothiazole-5-carbaldehyde" derivatives have been explored for their photophysical properties. For example, novel fluorescent aryl-substituted thiophene derivatives synthesized from 4-Bromothiazole-5-carbaldehyde show promise as organic light-emitting diode (OLED) materials due to their desirable UV-Vis absorption and photoluminescent spectra (Xu & Yu, 2011).
Antimicrobial Activities
The compound has also been utilized in synthesizing new 1,2,4-triazoles from isonicotinic acid hydrazide, which were evaluated for their antimicrobial activities. This demonstrates the compound's potential in contributing to the development of new antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
Anticancer Research
In the realm of anticancer research, thiazolyl pyrazole carbaldehydes synthesized from "4-Bromothiazole-5-carbaldehyde" have been subjected to in vitro evaluation for anticancer activities. This underscores its potential utility in anticancer drug discovery, highlighting the compound's versatility in synthesizing bioactive molecules with significant pharmacological profiles (Mamidala, Aravilli, Ramesh, Khajavali, Chedupaka, Manga, & Vedula, 2021).
Safety and Hazards
properties
IUPAC Name |
4-bromo-1,3-thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNOS/c5-4-3(1-7)8-2-6-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLPSVRVLOVLWCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(S1)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70670355 |
Source
|
| Record name | 4-Bromo-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70670355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1244948-92-2 |
Source
|
| Record name | 4-Bromo-5-thiazolecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1244948-92-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70670355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-1,3-thiazole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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